Researchers developing noradrenergic assays face confounding serotonergic/muscarinic noise with Atomoxetine or Desipramine. Reboxetine free base (CAS 71620-89-8) provides a clean solution.
Supplied as high-purity reference standard; reliable global stock for R&D.
Reboxetine (CAS 71620-89-8) is a highly selective norepinephrine reuptake inhibitor (NRI) utilized extensively as a pharmacological reference standard and a critical precursor in advanced formulation development [1]. Unlike its highly water-soluble mesylate salt, the Reboxetine free base exhibits strong lipophilicity and high solubility in organic solvents such as DMSO, DMF, and ethanol, making it the preferred starting material for non-aqueous synthetic modifications and sustained-release matrix engineering . By providing a clean baseline for norepinephrine transporter (NET) inhibition with negligible crossover to serotonin (SERT) or dopamine (DAT) transporters, this specific compound form allows industrial and academic buyers to isolate noradrenergic pathways without the confounding off-target effects typical of earlier-generation tricyclic compounds[1].
Generic substitution of Reboxetine with other NRIs or its own salt forms routinely fails due to critical differences in receptor selectivity and physicochemical behavior [1]. Substituting with Atomoxetine introduces significant SERT occupancy, compromising the specificity of monoamine transporter assays, while legacy alternatives like Desipramine carry muscarinic and histaminergic background noise that invalidates precise neuropharmacological screening [2]. Furthermore, substituting the free base (CAS 71620-89-8) with Reboxetine Mesylate in formulation R&D is highly problematic for controlled-release applications; the mesylate salt's extreme aqueous solubility (approximately 250 mg/mL) causes rapid dose-dumping in standard polymeric matrices, necessitating the less water-soluble free base to achieve viable sustained-release elution kinetics [1].
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In comparative in vivo and in vitro binding models, Reboxetine demonstrates a highly specific affinity for the norepinephrine transporter (NET) with a Ki of 1.1 nM, while maintaining a Ki of 129 nM for the serotonin transporter (SERT) and >10,000 nM for DAT[1]. In contrast, the common in-class substitute Atomoxetine exhibits an in vivo SERT-to-NET IC50 ratio of just 6, leading to up to 80% SERT occupancy at therapeutic equivalent doses [2]. This >100-fold selectivity ratio for Reboxetine ensures that noradrenergic pathways can be isolated without the serotonergic confounding inherent to Atomoxetine.
| Evidence Dimension | SERT Occupancy and NET/SERT Selectivity Ratio |
| Target Compound Data | Reboxetine (Ki NET = 1.1 nM, Ki SERT = 129 nM; >100-fold selectivity) |
| Comparator Or Baseline | Atomoxetine (80% SERT occupancy at equivalent dose; IC50 ratio = 6) |
| Quantified Difference | Reboxetine provides >16x greater functional selectivity for NET over SERT compared to Atomoxetine. |
| Conditions | In vivo PET imaging and in vitro radioligand binding assays. |
Procurement of Reboxetine is essential for CROs and assay developers who require a strictly isolated NET inhibition baseline without serotonin pathway interference.
When compared to legacy tricyclic antidepressants (TCAs) like Desipramine—often used as a budget-friendly NET inhibitor baseline—Reboxetine offers a radically cleaner receptor binding profile [1]. While Desipramine exhibits high affinity for a broad spectrum of receptors, Reboxetine demonstrates weak to negligible affinity (Ki > 1,000 nmol/L) for muscarinic, histaminergic (H1), adrenergic (alpha-1), and dopaminergic (D2) receptors[1]. This lack of off-target binding prevents the anticholinergic and sedative background noise that frequently confounds complex behavioral and toxicological assays.
| Evidence Dimension | Off-Target Receptor Affinity (Muscarinic, H1, Alpha-1) |
| Target Compound Data | Reboxetine (Ki > 1,000 nmol/L for all off-target receptors) |
| Comparator Or Baseline | Desipramine (High affinity and potent blockade of muscarinic and H1 receptors) |
| Quantified Difference | Reboxetine reduces off-target receptor binding by >100-fold relative to Desipramine. |
| Conditions | In vitro receptor binding assays across 39 different receptor systems. |
Buyers conducting highly sensitive neuropharmacological screens must select Reboxetine over Desipramine to prevent false positives driven by histaminergic or muscarinic interference.
Material selection between Reboxetine free base (CAS 71620-89-8) and Reboxetine Mesylate (CAS 98769-84-7) is dictated by their vastly different solubility profiles [1]. The mesylate salt possesses an extreme aqueous solubility of approximately 250 mg/mL, which poses severe challenges for sustained-release dosage forms, typically resulting in rapid dose-dumping out of standard hydrophilic matrices [1]. Procuring the free base, which is significantly less soluble in water but highly soluble in organic solvents (e.g., >20 mg/mL in DMSO/DMF), allows formulation engineers to utilize hydrophobic matrix components and precisely control elution kinetics over a 24-hour period.
| Evidence Dimension | Aqueous Solubility for Matrix Elution |
| Target Compound Data | Reboxetine Free Base (Low aqueous solubility, high organic solubility) |
| Comparator Or Baseline | Reboxetine Mesylate (~250 mg/mL aqueous solubility) |
| Quantified Difference | The mesylate salt's >200 mg/mL water solubility causes premature matrix elution, a failure mode avoided by the lipophilic free base. |
| Conditions | Sustained-release tablet formulation and dissolution testing. |
Pharmaceutical developers must procure the free base rather than the salt to successfully engineer prolonged-release delivery systems without catastrophic dose-dumping.
Due to its >100-fold selectivity for NET over SERT and DAT, Reboxetine is the highly reliable reference standard for in vitro and in vivo transporter assays. It allows researchers to establish a clean noradrenergic baseline without the serotonergic confounding introduced by Atomoxetine or the muscarinic interference of Desipramine [1].
The Reboxetine free base serves as a critical starting material for the synthesis of advanced neuroimaging agents, such as[11C]MeNER. Its compatibility with organic-phase reactions allows for precise methylation and isotopic labeling, enabling high-resolution in vivo mapping of the norepinephrine transporter system [2].
For formulation R&D focused on prolonged-release kinetics, the free base form of Reboxetine is selected over the mesylate salt. Its lower aqueous solubility prevents the rapid dose-dumping associated with highly water-soluble salts, making it essential for the development of controlled-release architectures [3].